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Compound of Interest

Compound Name: 3-Indazol-1-yl-propionic acid

CAS No.: 247128-24-1

Cat. No.: B1298811

Get Quote

Executive Summary
3-Indazol-1-yl-propionic acid (3-IPA) represents a strategic "anchor fragment" in modern drug

discovery. Unlike simple heteroaromatic rings, 3-IPA provides a bifunctional scaffold: it delivers

the privileged indazole pharmacophore (a bioisostere of indole and purine) while

simultaneously offering a propionic acid tail. This tail serves two critical functions: it acts as a

solubilizing group during initial fragment screening (increasing

for NMR/SPR) and provides a versatile synthetic handle (COOH) for rapid elaboration into
larger lead compounds.

This guide details the synthesis, physicochemical profiling, and application of 3-IPA as a seed

fragment for targeting kinases (e.g., AXL, CDK) and protein-protein interactions (PPIs).

Physicochemical Profile & "Rule of 3" Compliance
For fragment libraries, adherence to the "Rule of 3" (Ro3) is essential to ensure room for

chemical elaboration. 3-IPA is an exemplary Ro3 fragment.
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Property Value Ro3 Criteria Status

Molecular Weight 190.20 Da < 300 Da ✅ Pass

cLogP ~1.6 < 3.0 ✅ Pass

H-Bond Donors 1 (COOH) < 3 ✅ Pass

H-Bond Acceptors 3 (N, N, O) < 3
⚠️ Borderline

(Acceptable)

Rotatable Bonds 3 < 3 ✅ Pass

PSA (Polar Surface

Area)
~50 Å² < 60 Å² ✅ Pass

Key Insight: The carboxylic acid moiety is often ionized at physiological pH, significantly

improving solubility (>1 mM) required for ligand-observed NMR screening (STD-NMR).

Synthesis Protocol: Regioselective Access to 3-IPA
The primary challenge in synthesizing 3-IPA is controlling the regioselectivity of the alkylation.

Indazole tautomerizes between 1H- and 2H-forms.[1] Alkylation can occur at N1

(thermodynamic product) or N2 (kinetic product).

Objective: Selective synthesis of the N1-isomer via Aza-Michael addition.

Materials
1H-Indazole (Reagent Grade)

Methyl Acrylate or Ethyl Acrylate (Michael Acceptor)

Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or

Solvent: Acetonitrile (ACN) or DMF

Hydrolysis Reagents: LiOH, THF/Water

Step-by-Step Methodology
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Phase 1: The Aza-Michael Addition (N1-Selectivity)
Preparation: In a round-bottom flask, dissolve 1H-Indazole (1.0 eq) in Acetonitrile (0.5 M

concentration).

Activation: Add DBU (0.5 eq). Note: DBU acts as a nucleophilic catalyst and base, promoting

the thermodynamic N1-addition.

Addition: Dropwise add Methyl Acrylate (1.5 eq) over 10 minutes to prevent polymerization.

Reaction: Reflux at 80°C for 12 hours.

Process Check: Monitor via TLC (Hexane:EtOAc 7:3). N1-product is typically less polar

than the N2-isomer.

Workup: Evaporate solvent. Redissolve residue in EtOAc, wash with 0.1M HCl (to remove

DBU), then Brine. Dry over

.

Purification: Flash column chromatography.

N1-Isomer (Major): Elutes second (more stable).

N2-Isomer (Minor): Elutes first.

Phase 2: Ester Hydrolysis
Dissolve the N1-ester intermediate in THF:Water (3:1).

Add LiOH (2.0 eq) and stir at Room Temperature for 4 hours.

Acidify to pH 3 with 1M HCl. The 3-IPA product will often precipitate as a white solid.

Filter and dry. Recrystallize from Ethanol if necessary.

Pathway Visualization
The following diagram illustrates the bifurcation between N1 and N2 pathways and the

thermodynamic preference for the target molecule.
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Caption: Reaction pathway showing thermodynamic selection of the N1-isomer (3-IPA) over the

kinetic N2-isomer.

Application Note: Fragment Elaboration Strategies
Once 3-IPA is identified as a hit (e.g., binding to a kinase hinge region or an allosteric pocket), it

must be "grown" to increase affinity.

Strategy A: Amide Coupling (The "Tail" Vector)
The carboxylic acid is a ready-made handle for parallel synthesis.

Reagents: HATU or T3P (Propylphosphonic anhydride) + Diverse Amines.

Target Space: This vector usually points towards the solvent front. Attaching solubilizing

groups (morpholines, piperazines) or H-bond acceptors here can improve pharmacokinetics

without disrupting the core binding.

Strategy B: C3-Functionalization (The "Core" Vector)
The C3 position of the indazole ring is electronically active but requires specific activation.

Protocol: Direct lithiation of the N1-protected indazole is possible but risky with the ester/acid

present.

Recommended Route: Use 3-iodo-1H-indazole as the starting material for the Michael

addition instead of unsubstituted indazole.
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Result: You obtain 3-iodo-3-IPA.

Elaboration: Use Suzuki-Miyaura coupling at the C3-iodine to introduce aryl/heteroaryl

groups (e.g., targeting the hydrophobic back-pocket of a kinase).

Screening Workflow: Ligand-Observed NMR
Because 3-IPA is a small fragment, its binding affinity (

) will likely be in the millimolar range (0.5 - 5 mM). Surface Plasmon Resonance (SPR) or
Saturation Transfer Difference (STD) NMR are required for detection.

STD-NMR Protocol for 3-IPA:

Sample Prep: 500

3-IPA + 5

Target Protein (100:1 ratio) in

buffer.

Pulse Sequence: On-resonance irradiation (-0.5 ppm, protein methyls) vs. Off-resonance (30

ppm).

Readout: Difference spectrum. Signals from the indazole protons (H3, H4-H7) will appear if

the molecule binds.

Note: The propionic acid protons may show lower STD effects if the tail remains flexible in

the solvent.
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Caption: Decision tree for evolving the 3-IPA fragment into a lead compound based on binding

orientation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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